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Get Quote

3'-Azido-3'-deoxythymidine (AZT), also known as Zidovudine, is a pioneering nucleoside
analog reverse transcriptase inhibitor (NRTI) that fundamentally changed the prognosis for
individuals infected with the human immunodeficiency virus (HIV).[1] Originally synthesized as
a potential anti-cancer agent, its potent antiviral activity against HIV-1 was a landmark
discovery in the fight against AIDS.[2] AZT functions as a DNA chain terminator, effectively
halting the replication of the viral genome by inhibiting the crucial reverse transcriptase
enzyme.[1][3][4] This guide provides a comprehensive overview of the chemical properties and
stability of AZT, offering critical insights for researchers and professionals involved in its study
and application in drug development.

Chemical Properties of 3'-Azido-3'-deoxythymidine

The unique chemical structure of AZT, particularly the presence of the azido group at the 3'
position of the deoxyribose ring, is central to its biological activity and influences its
physicochemical properties.

Structure and Nomenclature

e Chemical Name: 3'-Azido-3'-deoxythymidine
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e Systematic Name: 1-[(2R,4S,5R)-4-azido-5-(hydroxymethyl)oxolan-2-yl]-5-methylpyrimidine-
2,4-dione

e Common Names: Zidovudine, Azidothymidine (AZT)
e Molecular Formula: C10H13N504[5]
e Molecular Weight: 267.25 g/mol [5]

Caption: Chemical structure of 3'-Azido-3'-deoxythymidine (AZT).

Physicochemical Data

A summary of the key physicochemical properties of AZT is presented in the table below.

Property Value Reference

White to almost white
Appearance .
crystalline powder

Melting Point 122.0t0 126.0 °C

- Soluble in water (20 g/L at 25
Solubility . [5]
C) and ethanol.

Specific Rotation [a]D2° +43.0 to +51.0° (c=1, H20)

Stability Profile of 3'-Azido-3'-deoxythymidine

Understanding the stability of AZT under various conditions is paramount for its formulation,
storage, and analytical method development. Forced degradation studies are crucial to identify
potential degradation products and establish the intrinsic stability of the molecule.[6][7]

Hydrolytic Stability

The stability of the N-glycosidic bond and the phosphodiester backbone in nucleoside analogs
is a critical factor. While DNA phosphotriesters are generally stable, certain modifications can
significantly decrease hydrolytic stability.[8] Studies on related nucleosides have shown that the
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rate of hydrolysis is pH-dependent.[9] For AZT, the stock solution is reported to be stable for
one day at room temperature and two days if refrigerated.[10]

Photostability

According to ICH guidelines, photostability testing is essential for new drug substances to
ensure that light exposure does not lead to unacceptable degradation. AZT is noted to be light-
sensitive, and therefore, it should be protected from light during storage and handling.[5]

Thermal Stability

The thermal stability of a drug substance influences its manufacturing and storage conditions.
[11] The melting point of AZT is between 122.0 and 126.0 °C, indicating its stability at typical
ambient temperatures. However, elevated temperatures can lead to degradation.

Forced Degradation Studies

Forced degradation studies are intentionally designed to degrade the drug substance to
understand its degradation pathways.[6] These studies typically involve exposure to acid, base,
oxidation, heat, and light. The resulting degradation products are then analyzed to develop
stability-indicating analytical methods.[12][13]
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Caption: Workflow for forced degradation studies of AZT.

Mechanism of Action: A Molecular Perspective

The therapeutic efficacy of AZT is rooted in its ability to selectively inhibit the reverse
transcriptase of HIV.[1][4][14]

o Cellular Uptake and Phosphorylation: AZT enters host cells and is sequentially
phosphorylated by cellular kinases to its active triphosphate form, AZT-triphosphate (AZT-
TP).[15][16]

o Competitive Inhibition: AZT-TP competes with the natural substrate, deoxythymidine
triphosphate (dTTP), for binding to the HIV reverse transcriptase.[17]
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e DNA Chain Termination: Once incorporated into the growing viral DNA chain, the absence of
a 3'-hydroxyl group on the azido-modified deoxyribose prevents the formation of the next
phosphodiester bond, leading to chain termination and halting viral replication.[14][15][17]
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Caption: Mechanism of action of 3'-Azido-3'-deoxythymidine (AZT).

Experimental Protocols
Synthesis of 3'-Azido-3'-deoxythymidine

The synthesis of AZT and its derivatives often involves multiple steps, starting from thymidine.
A general approach involves the protection of the 5'-hydroxyl group, followed by the
introduction of the azido group at the 3' position, and subsequent deprotection.[18][19]

lllustrative Synthetic Step: Azide Introduction

Starting Material: 5'-O-protected-3'-O-sulfonyl-thymidine.

Reagent: Sodium azide (NaNs) in a suitable solvent like dimethylformamide (DMF).

Reaction: The sulfonyl group at the 3' position acts as a good leaving group and is displaced
by the azide nucleophile via an Sn2 reaction.

Purification: The product is purified using chromatographic techniques.

Analytical Methodology for AZT

High-performance liquid chromatography (HPLC) is a commonly used analytical technique for
the quantification of AZT and its metabolites in various matrices.[20][21]

Example HPLC Method:

Column: Reversed-phase C18 column.[20]

Mobile Phase: A mixture of phosphate buffer, methanol, and acetonitrile.[20]

Detection: UV detection or fluorescence detection after pre-column derivatization.[20]

Quantification: The concentration of AZT is determined by comparing the peak area to a
standard curve.
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Biological Considerations: Cytotoxicity and Antiviral
Activity

While AZT is a potent antiviral agent, it is not without side effects. Its cytotoxicity is a significant
consideration in its clinical use.

Antiviral Spectrum

AZT demonstrates potent activity against retroviruses, particularly HIV-1.[14] It also exhibits
bactericidal activity against certain members of the Enterobacteriaceae family.[15] Recent
studies have also explored its potential inhibitory effects on the RNA-dependent RNA
polymerase of SARS-CoV-2.[2]

Cytotoxicity

The cytotoxicity of AZT is primarily attributed to its inhibition of cellular DNA polymerases,
particularly mitochondrial DNA polymerase-gamma, which can lead to mitochondrial toxicity.[1]
[4][22] This can manifest as myopathy, cardiomyopathy, and hepatotoxicity with long-term,
high-dose use.[1] AZT has also been shown to induce apoptosis in certain cell types.[22] The
combination of AZT with other nucleoside analogs, such as 2',3'-dideoxyinosine (ddl), has been
studied to potentially modulate both efficacy and toxicity.[23]

Conclusion

3'-Azido-3'-deoxythymidine remains a cornerstone in the history and practice of antiretroviral
therapy. A thorough understanding of its chemical properties, stability, and mechanism of action
is essential for the continued development of new therapeutic strategies and the optimization of
existing ones. This guide has provided a detailed overview of these critical aspects, offering a
valuable resource for the scientific community.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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